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Compound of Interest

Compound Name: 1-Methoxy-3-vinylbenzene

Cat. No.: B1583988 Get Quote

Introduction
3-Vinylanisole (CAS 626-20-0), also known as 3-methoxystyrene, is an aromatic ether with

significant utility in organic synthesis and materials science.[1][2] Its vinyl functional group

makes it a valuable monomer and a versatile building block in the development of novel

polymers and pharmaceutical intermediates.[3] However, the structural features that make 3-

vinylanisole chemically useful also impart specific health and safety risks that must be

rigorously managed.

This technical guide is designed for researchers, chemists, and drug development

professionals. It moves beyond a simple recitation of safety data sheet (SDS) information to

provide a comprehensive framework for risk assessment and safe handling. The protocols and

principles outlined herein are grounded in an understanding of the compound's

physicochemical properties, aiming to create a self-validating system of safety that protects

personnel, preserves experimental integrity, and ensures regulatory compliance.

Section 1: Compound Identification and
Physicochemical Properties
A foundational understanding of a chemical's physical properties is critical for anticipating its

behavior under laboratory conditions. This data directly informs decisions regarding storage,

handling, and emergency response.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1583988?utm_src=pdf-interest
https://www.sigmaaldrich.com/CL/es/product/aldrich/563072
https://www.scbt.com/p/3-vinylanisole-626-20-0
https://en.wikipedia.org/wiki/4-Vinylanisole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 626-20-0 [1][4]

Synonyms

1-Ethenyl-3-methoxybenzene,

3-Methoxystyrene, m-

Vinylanisole

[1]

Molecular Formula C₉H₁₀O [2]

Molecular Weight 134.18 g/mol [1][4]

Appearance Colorless liquid [3]

Boiling Point 204-205 °C (at 760 mmHg) [4]

Density 0.967 g/mL at 25 °C [4]

Flash Point
77.78 °C (172.0 °F) - Closed

Cup
[1][4]

Refractive Index n20/D 1.5540 [4]

Recommended Storage 2–8 °C (Refrigerated) [4]

Section 2: Hazard Assessment and GHS
Classification
While specific GHS classification for 3-vinylanisole is not universally published, a reliable

hazard assessment can be extrapolated from its structural isomer, 4-vinylanisole (CAS 637-69-

4), which has been more thoroughly characterized.[5][6] Isomeric compounds often present

similar toxicological and physical hazards.
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Hazard Class GHS Category Hazard Statement
Causality and Field
Insight

Flammable Liquids Category 4
H227: Combustible

liquid

The flash point of

~78°C classifies this

as a combustible

liquid, not flammable.

[4][5] This means it

requires heating or a

significant ignition

source to ignite. The

primary risk is not

spontaneous ignition

at ambient

temperatures, but

rather proximity to hot

plates, open flames,

or faulty electrical

equipment.

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation

As an organic solvent,

3-vinylanisole can

defat the skin, leading

to dryness, redness,

and irritation upon

prolonged or repeated

contact.[5][7] The

aromatic ring structure

can enhance its ability

to penetrate the lipid

layers of the skin.

Serious Eye

Damage/Irritation

Category 2 H319: Causes serious

eye irritation

Direct contact of

vapors or splashes

with the eyes can

cause significant

irritation, pain, and

redness.[5] The

severity is sufficient to
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warrant immediate

and prolonged

flushing to prevent

potential damage.

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation

Inhalation of

concentrated vapors

can irritate the

mucous membranes

of the respiratory tract.

[5] This is a direct

consequence of its

volatility, especially if

handled at elevated

temperatures or in

poorly ventilated

areas.

Section 3: Engineering Controls and Personal
Protective Equipment (PPE)
The hierarchy of controls is a fundamental principle of industrial hygiene that prioritizes the

most effective and reliable safety measures. PPE, while essential, is considered the last line of

defense.[8]

The Hierarchy of Controls
Elimination/Substitution: Where scientifically viable, substitute 3-vinylanisole with a less

hazardous reagent.

Engineering Controls: These are physical changes to the workspace that isolate personnel

from the hazard. For 3-vinylanisole, a certified chemical fume hood is the most critical

engineering control to mitigate inhalation exposure.[5]

Administrative Controls: These are procedural controls, including the development of

Standard Operating Procedures (SOPs), mandatory training, and clear labeling.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC161390050&countryCode=US&language=en
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.fishersci.com/store/msds?partNumber=AC161390050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE): Specialized equipment worn by the user.

Hierarchy of Controls for 3-Vinylanisole

Elimination/Substitution
(Most Effective)

Engineering Controls
(e.g., Fume Hood)

If not possible

Administrative Controls
(SOPs, Training)

Must be supplemented by

Personal Protective Equipment (PPE)
(Least Effective)

Final barrier

Click to download full resolution via product page

Caption: Hierarchy of controls, from most to least effective.

Recommended Personal Protective Equipment (PPE)
Selection of appropriate PPE is non-negotiable and must be based on a thorough risk

assessment of the specific procedure being performed.
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Body Part PPE Specification
Rationale and Best
Practices

Eyes/Face

ANSI Z87.1-compliant

chemical safety goggles or a

full-face shield.

Standard safety glasses are

insufficient.[8] Goggles provide

a seal against splashes and

vapors. A face shield should be

used in conjunction with

goggles when there is a

significant risk of splashing

(e.g., transfers of large

volumes).

Hands Nitrile or Butyl rubber gloves.

Avoid latex gloves due to poor

chemical resistance. Check for

tears or pinholes before each

use. For prolonged contact or

immersion, heavier gauge

butyl gloves are

recommended.[9] Change

gloves immediately if

contamination is suspected

and every 30-60 minutes

during extended procedures.

[8]

Body
Flame-resistant laboratory

coat.

A lab coat protects skin and

personal clothing from minor

splashes.[9] Ensure it is fully

buttoned.

Respiratory
Not required for normal use in

a functioning fume hood.

A NIOSH-approved respirator

with an organic vapor cartridge

is required if engineering

controls fail, for large-scale

spill cleanup, or if working

outside of a fume hood.[1]
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Section 4: Standard Operating Procedures (SOPs)
Protocol 4.1: General Handling and Use

Preparation: Before handling, ensure the chemical fume hood is operational and the sash is

at the appropriate height. Clear the workspace of all unnecessary items and ignition sources

(e.g., hot plates, motors).

PPE Donning: Put on all required PPE as specified in Section 3.2.

Chemical Transport: Transport the container in a secondary, chemically-resistant container.

Dispensing: Perform all transfers and dispensing of 3-vinylanisole deep within the fume

hood.

Heating: If heating is required, use a heating mantle or oil bath with temperature control.

Never heat with an open flame.

Post-Handling: Tightly cap the container. Wipe down the work surface with an appropriate

solvent.

PPE Doffing: Remove PPE in a manner that avoids self-contamination. Wash hands

thoroughly with soap and water.[5]

Protocol 4.2: Storage and Transport
Receiving: Upon receipt, inspect the container for damage.

Labeling: Affix a label with the date received and the date opened.[10] This is crucial for

tracking chemical stability, as compounds with vinyl groups can potentially polymerize over

time, even though the 4-isomer SDS suggests this is not a primary hazard.[5] The presence

of inhibitors in some commercial products suggests this risk should not be ignored.[4]

Storage Location: Store in a refrigerator rated for chemical storage (2–8 °C).[4] Do not store

with strong oxidizing agents.[5]

Container Integrity: Ensure the container is tightly sealed to prevent vapor leakage. Use

containers with screw caps; avoid ground glass stoppers.[10]
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Section 5: Emergency Procedures
Rapid and correct response during an emergency is critical to minimizing harm. All personnel

must be familiar with the location of safety showers, eyewash stations, fire extinguishers, and

spill kits.

Emergency Response Decision Tree

Emergency Event

Spill

Personnel
Exposure

Fire

Spill Size?

Route of
Exposure?

Activate alarm
Evacuate

Use CO2/Dry Chem extinguisher
(if trained).

Skin/Eye: Flush 15+ min
Remove clothing

Seek medical attn.Skin/Eye

Inhalation: Move to fresh air
Seek medical attn.

Inhalation

Small: Absorb with inert material
Ventilate area

Dispose as waste.

Minor

Large: Evacuate area
Alert safety personnel

Control ignition sources.Major

Click to download full resolution via product page

Caption: Decision tree for responding to emergencies involving 3-vinylanisole.

Protocol 5.1: Accidental Release (Spill) Response
Alert & Isolate: Alert personnel in the immediate area.

Ignition Control: Remove all ignition sources and increase ventilation.[5]

Containment: For small spills (<100 mL), absorb the material with a non-combustible

absorbent like vermiculite, sand, or commercial sorbent pads.[5]
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Cleanup: Wearing full PPE, collect the absorbed material using non-sparking tools and place

it in a labeled, sealable container for hazardous waste disposal.

Decontamination: Clean the spill area thoroughly.

Large Spills: For large spills, evacuate the area immediately and contact your institution's

emergency response team.

Protocol 5.2: First Aid for Exposure
Inhalation: Immediately move the affected person to fresh air.[5][11] If breathing is difficult or

symptoms persist, seek immediate medical attention.[5]

Skin Contact: Immediately remove all contaminated clothing.[12] Flush the affected skin with

copious amounts of water for at least 15 minutes, using a safety shower if necessary.[12][13]

Seek medical attention if irritation develops or persists.[5]

Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15

minutes, holding the eyelids open to ensure thorough rinsing.[5][12] Remove contact lenses

if present and easy to do.[12] Seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting.[14] Rinse the mouth with water and seek immediate

medical attention.[14]

Protocol 5.3: Fire Response
Activate Alarm: Immediately activate the nearest fire alarm and alert personnel.

Assess and Extinguish (If Safe): For a very small, contained fire, trained personnel may use

a carbon dioxide (CO₂) or dry chemical extinguisher.[5]

Evacuate: If the fire is large or spreading, evacuate the area immediately. Close doors

behind you to contain the fire.

Cooling: Firefighters may use a water spray to cool containers and prevent them from

exploding when heated.[5]

Section 6: Stability, Reactivity, and Disposal
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Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions (cool, dark, tightly

sealed).[5]

Conditions to Avoid: High temperatures, open flames, sparks, and exposure to direct

sunlight.[5]

Incompatible Materials: Strong oxidizing agents can react vigorously.[5]

Hazardous Polymerization: While the SDS for the 4-isomer states that hazardous

polymerization does not occur, the presence of a vinyl group inherently carries this risk.[5]

Some suppliers inhibit the product with substances like p-tert-butylcatechol, confirming that

polymerization is a concern under certain conditions (e.g., heat, prolonged storage).[4] Treat

the material as potentially capable of polymerization and handle accordingly.

Hazardous Decomposition: Combustion produces carbon monoxide and carbon dioxide.[5]

Protocol 6.1: Waste Disposal
Waste Collection: Collect all waste containing 3-vinylanisole (including contaminated

absorbents and PPE) in a dedicated, clearly labeled, and sealed hazardous waste container.

Segregation: Do not mix with incompatible waste streams, particularly strong oxidizers.

Disposal: Disposal must be handled by a licensed hazardous waste disposal company in

strict accordance with all local, state, and federal regulations.[5][15] Do not dispose of down

the drain.

Conclusion
3-Vinylanisole is a valuable research chemical, and its safe use is achievable through a

combination of knowledge, preparation, and adherence to established safety protocols. The

core principles of risk mitigation—understanding the compound's properties, utilizing

engineering controls, wearing appropriate PPE, and being prepared for emergencies—form a

robust system for protecting laboratory personnel. By internalizing the causality behind these

safety measures, scientists can foster a culture of safety that is both intelligent and effective.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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